Cas no 145240-42-2 (2',4'-Difluoro-2-hydroxyacetophenone)

2',4'-Difluoro-2-hydroxyacetophenone is a fluorinated acetophenone derivative characterized by the presence of hydroxyl and fluoro substituents at the 2- and 2',4'- positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing fluorine atoms enhance its reactivity in nucleophilic substitution and cross-coupling reactions, while the hydroxyl group allows for further functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures consistent performance in laboratory and industrial settings.
2',4'-Difluoro-2-hydroxyacetophenone structure
145240-42-2 structure
Product Name:2',4'-Difluoro-2-hydroxyacetophenone
CAS No:145240-42-2
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD06203064
CID:138020
PubChem ID:15253027
Update Time:2025-06-10

2',4'-Difluoro-2-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,4-difluorophenyl)-2-hydroxy-
    • 1-(2,4-difluorophenyl)-2-hydroxyethanone
    • 2',4'-DIFLUORO-2-HYDROXYACETOPHENONE
    • Ethanone,1-(2,4-difluorophenyl)-2-hydroxy
    • RARECHEM AL BD 1384
    • 2-HYDROXY-1-(2,4-DIFLUOROPHENYL)ETHANONE
    • AC4317
    • 2,4-DIFLUORO-2-HYDROXYACETOPHENONE
    • 1-(2,4-difluorophenyl)-2-hydroxyethan-1-one
    • Ethanone, 1-(2,4-difluorophenyl)-2-hydroxy-
    • Z906206870
    • SB85231
    • 145240-42-2
    • DTXSID80570493
    • SY130962
    • EN300-115291
    • CS-0138022
    • 2 inverted exclamation mark ,4 inverted exclamation mark -Difluoro-2-hydroxyacetophenone
    • MFCD06203064
    • AKOS011306090
    • 1-(2,4-Difluorophenyl)-2-Hydroxy-Ethanone
    • 2',4'-Difluoro-2-hydroxyacetophenone
    • MDL: MFCD06203064
    • Inchi: 1S/C8H6F2O2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,11H,4H2
    • InChI Key: QTPAAEPVWGSHJB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(CO)=O)F

Computed Properties

  • Exact Mass: 172.03400
  • Monoisotopic Mass: 172.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 253.3±25.0 °C at 760 mmHg
  • PSA: 37.30000
  • LogP: 1.13980

2',4'-Difluoro-2-hydroxyacetophenone Security Information

2',4'-Difluoro-2-hydroxyacetophenone Pricemore >>

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Additional information on 2',4'-Difluoro-2-hydroxyacetophenone

Recent Advances in the Application of 2',4'-Difluoro-2-hydroxyacetophenone (CAS: 145240-42-2) in Chemical Biology and Pharmaceutical Research

The compound 2',4'-Difluoro-2-hydroxyacetophenone (CAS: 145240-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This fluorinated acetophenone derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its role in facilitating the development of novel therapeutic candidates with improved pharmacokinetic properties and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2',4'-Difluoro-2-hydroxyacetophenone as a key building block for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The incorporation of fluorine atoms at the 2' and 4' positions was found to enhance the compound's binding affinity to the ATP-binding pocket of EGFR, thereby improving its inhibitory activity against cancer cell proliferation. The study demonstrated a 40% increase in inhibitory potency compared to non-fluorinated analogs, underscoring the importance of fluorination in drug design.

Another notable application of 2',4'-Difluoro-2-hydroxyacetophenone is in the development of antimicrobial agents. A 2022 research article in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of novel Schiff base derivatives using this compound as a precursor. These derivatives exhibited broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 2 to 8 µg/mL. The presence of the hydroxyacetophenone moiety was identified as critical for disrupting bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Beyond its therapeutic applications, 2',4'-Difluoro-2-hydroxyacetophenone has also been employed in the design of fluorescent probes for bioimaging. A 2023 study in Analytical Chemistry detailed the development of a turn-on fluorescent probe based on this compound for the selective detection of reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and specificity, with a detection limit of 0.1 µM for hydrogen peroxide, making it a valuable tool for studying oxidative stress in biological systems.

In conclusion, the versatility of 2',4'-Difluoro-2-hydroxyacetophenone (CAS: 145240-42-2) in chemical biology and pharmaceutical research is evident from its diverse applications in drug discovery, antimicrobial development, and bioimaging. Recent studies have not only expanded our understanding of its mechanistic roles but also paved the way for the design of next-generation therapeutics and diagnostic tools. Future research should focus on exploring its potential in other areas, such as targeted drug delivery and enzyme inhibition, to further unlock its value in biomedical applications.

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